Cas no 24558-92-7 (Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt)

• Product Name: Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt
• CAS No: 24558-92-7
• MF: C₃₁H₅₂N₉O₈P
• MW: 709.773847579956
• CID: 825377
• PubChem ID: 25098582
• Update Time: 2025-05-19

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt Chemical and Physical Properties

Names and Identifiers

• ADENOSINE 5'-MONOPHOSPHO-MORPHOLIDATE 4-MORPHOLINE-N,N'-DICYCLOHEXYLCARBOXAMIDINE SALT
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinic acid,N,N'-dicyclohexylmorpholine-4-carboximidamide
• Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt
• Adenosin-5'-phosphormorpholidat
• Adenosine 5 inverted exclamation marka-monophosphomorpholidate 4-morpholine-N,N inverted exclamation marka-dicyclohexylcarboxamidine salt
• adenosine 5'-phosphoromorpholidate 4-morpholine-N,N'-dicyclohexylcarboxamidine salt
• adenosine 5'-phosphoromorpholidate N,N'-dicyclohexyl-4-morpholinecarboxamidine salt
• adenosine-5'-phosphoromorpholidate 4-morpholine-N,N'-dicyclohexylcarboxamidine salt
• FT-0638432
• DTXSID80648702
• MFCD00171627
• Adenosine 5(2)-monophosphomorpholidate 4-morpholine-N,N(2)-dicyclohexylcarboxamidine salt
• (Z)-N,N'-dicyclohexylmorpholine-4-carboximidamide ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl morpholinophosphonate
• 24558-92-7
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinate;N,N'-dicyclohexyl-1-morpholin-4-ium-4-ylidenemethanediamine
• ZAA55892
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinic acid;N,N'-dicyclohexylmorpholine-4-carboximidamide
• N,N'-Dicyclohexylmorpholine-4-carboximidamide--5'-O-[hydroxy(morpholin-4-yl)phosphoryl]adenosine (1/1)
• Adenosine 5'-monophospho-morpholidate4-morpholine-N,N'-dicyclohexylcarboxamidine salt
• J-015566
• AT37886
• N,N'-Dicyclohexylmorpholine-4-carboximidamide ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl morpholinophosphonate
• VYSFOCCDQZWOQI-HZGXGGOMSA-N

• Inchi： 1S/C17H31N3O.C14H21N6O7P/c1-3-7-15(8-4-1)18-17(20-11-13-21-14-12-20)19-16-9-5-2-6-10-16;15-12-9-13(17-6-16-12)20(7-18-9)14-11(22)10(21)8(27-14)5-26-28(23,24)19-1-3-25-4-2-19/h15-16H,1-14H2,(H,18,19);6-8,10-11,14,21-22H,1-5H2,(H,23,24)(H2,15,16,17)/t;8-,10-,11-,14-/m.1/s1
• InChI Key： VYSFOCCDQZWOQI-HZGXGGOMSA-N
• SMILES： P(N1CCOCC1)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.O1CCN(CC1)/C(=N\C1CCCCC1)/NC1CCCCC1

Computed Properties

• Exact Mass: 709.36764665g/mol
• Monoisotopic Mass: 709.36764665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 49
• Rotatable Bond Count: 9
• Complexity: 926
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 215Ų

Experimental Properties

• Solubility: Methanol

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： 24-36-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt (CAS No. 24558-92-7): A Comprehensive Overview

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt (CAS No. 24558-92-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biochemical and pharmacological applications. Its molecular structure, which combines the nucleotide derivative Adenosine 5'-Monophosphomorpholidate with a 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt moiety, endows it with distinct characteristics that make it a valuable candidate for further exploration in medicinal chemistry.

The compound's significance is underscored by its potential applications in modulating cellular processes and signaling pathways. Recent studies have highlighted its role in enhancing ATP-mediated signaling, which is crucial for various physiological functions. The 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt component is particularly noteworthy, as it contributes to the compound's stability and solubility, making it more amenable for use in biological systems. This feature is especially important in drug design, where bioavailability and pharmacokinetic properties are critical determinants of efficacy.

In the realm of pharmacological research, Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt has been investigated for its potential therapeutic benefits in several disease models. For instance, studies have demonstrated its ability to modulate adenosine receptors, which are implicated in a wide range of conditions including cardiovascular disorders, neurodegenerative diseases, and inflammatory responses. The compound's interaction with these receptors suggests a multifaceted approach to therapeutic intervention.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel drugs. The unique combination of structural elements allows for selective binding to target proteins and enzymes, thereby minimizing off-target effects. This specificity is a cornerstone of modern drug design, where precision is key to achieving therapeutic success while reducing adverse reactions.

The synthesis of Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt involves intricate chemical processes that require meticulous attention to detail. The synthesis pathway typically involves the condensation of Adenosine 5'-Monophosphomorpholidate with 4-Morpholine-N,N'-dicyclohexylcarboxamidine, followed by purification steps to isolate the desired product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the compound's identity and purity.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of derivatives with improved pharmacological properties. These computational approaches complement traditional experimental methods, offering a synergistic strategy for drug discovery.

The compound's potential extends beyond its direct therapeutic applications. It has also been explored as an intermediate in the synthesis of more complex molecules, showcasing its versatility in chemical research. The development of novel synthetic methodologies has opened up new avenues for exploring its derivatives, which may exhibit enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt (CAS No. 24558-92-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a promising candidate for further research and development. As our understanding of cellular signaling pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.